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Compound of Interest

Compound Name: 3-Fluorofluoranthene

CAS No.: 1691-66-3

Cat. No.: B154893

Get Quote

Document Control:

Subject: 3-Fluorofluoranthene (CAS: 1691-66-3)

Classification: Polycyclic Aromatic Hydrocarbon (PAH) Derivative[1]

Version: 1.0 (Research Use Only)

Part 1: Chemical Identity & Physicochemical
Foundation
3-Fluorofluoranthene is a specific halogenated isomer of the environmental pollutant

fluoranthene. Unlike its parent compound, which is abundant in combustion emissions, the 3-

fluoro derivative is primarily a research standard used to investigate the mechanism of

metabolic activation in PAHs.

The introduction of a fluorine atom at the C3 position is not merely a structural tag; it

fundamentally alters the molecule's electronic density and metabolic fate. The C-F bond
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(approx. 116 kcal/mol) is significantly stronger than the C-H bond it replaces, rendering the C3

position resistant to enzymatic oxidation by Cytochrome P450s.

Physicochemical Properties Table[2][3]
Property Data / Value Experimental Context

CAS Registry Number 1691-66-3 Unique Identifier

Molecular Formula C₁₆H₉F Halogenated PAH

Molecular Weight 220.24 g/mol -

Physical State Yellow crystalline solid
Standard

Temperature/Pressure

Solubility
Lipophilic (Soluble in DMSO,

DCM, Toluene)
Insoluble in water (< 0.1 mg/L)

LogP (Predicted) ~5.2 - 5.5 High bioaccumulation potential

Melting Point
100–105 °C (estimated based

on isomers)
-

Part 2: Toxicological Mechanisms & Metabolic
Activation
Core Directive: Do not treat this simply as "toxic." Understand why it is toxic.

The toxicity of PAHs is rarely intrinsic to the parent molecule; it requires bioactivation. For

fluoranthene, the primary pathway to mutagenicity involves the formation of a dihydrodiol

epoxide.

The "Fluorine Blockade" Hypothesis
In parent fluoranthene, Cytochrome P450 enzymes (specifically CYP1A1 and CYP1B1)

typically attack the 2,3-position (on the phenylene ring) to form the 2,3-epoxide, which is

hydrolyzed to the 2,3-dihydrodiol. This is a precursor to the ultimate mutagen.
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Mechanism: In 3-Fluorofluoranthene, the fluorine atom at position C3 sterically and

electronically hinders the formation of the 2,3-epoxide.

Consequence: This "metabolic switching" forces oxidation to occur at alternative sites, such

as the C7-C8 or C8-C9 positions on the naphthalene moiety.

Risk Implication: While fluorine substitution can sometimes detoxify a site, it often increases

lipophilicity and alters the reactivity of remaining sites, potentially leading to the formation of

novel DNA adducts that standard screening libraries may miss.

Visualization: Metabolic Switching Pathway
The following diagram illustrates how the presence of fluorine redirects the metabolic flow

compared to the parent compound.
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Caption: Figure 1. Metabolic switching mechanism where the C3-Fluorine atom blocks the

standard 2,3-oxidation route, redirecting P450 activity to the naphthalene ring (7,8-position).

Part 3: Occupational Exposure & Risk Assessment
Given the lack of specific occupational exposure limits (OELs) for 3-fluorofluoranthene, you

must apply the Precautionary Principle. Treat this substance with the same rigor as

Benzo[a]pyrene (a Group 1 Carcinogen).

Hazard Classification (GHS / CLP)
Carcinogenicity: Category 1B (Presumed human carcinogen based on animal evidence of

analogs).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b154893/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-3-fluorofluoranthene
https://www.benchchem.com/product/b154893/docs?utm_src=pdf-body-img#technical-guide-health-safety-and-handling-of-3-fluorofluoranthene
https://www.benchchem.com/product/b154893/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-3-fluorofluoranthene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Germ Cell Mutagenicity: Category 2.

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

The "Invisible" Danger: Contamination
Fluorinated PAHs are often synthesized in small batches. The primary risk is not acute

poisoning, but chronic, cumulative exposure via:

Inhalation of micro-particulates: When weighing the solid.

Dermal absorption: PAHs are highly lipophilic and cross the stratum corneum rapidly. DMSO

solutions are particularly dangerous as DMSO acts as a carrier solvent, dragging the PAH

through the skin.

Part 4: Handling Protocols (SOP)
Objective: Zero-contact handling. This protocol relies on a "Double-Barrier" system.

Engineering Controls
Primary Containment: All weighing and manipulation of the dry solid must occur inside a

Class II Biological Safety Cabinet (BSC) or a dedicated Chemical Fume Hood with HEPA

filtration.

Static Control: Use an anti-static gun on the vial before opening. Fluorinated aromatics are

prone to static charge and can "jump" out of spatulas.

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale

Hands Double Gloving

Nitrile (inner) + Laminate/Silver

Shield (outer). PAHs permeate

standard latex/nitrile over time.

Respiratory N95 / P3

Minimum requirement if

outside a glovebox. Full-face

respirator recommended for

spill cleanup.

Body Tyvek Lab Coat

Disposable. Do not use cotton

coats that can retain

particulates.

Step-by-Step Solubilization Protocol
This protocol minimizes dust generation.

Preparation: Pre-calculate the required volume of solvent (e.g., Dichloromethane or DMSO)

to achieve the target concentration.

Vial Entry: Do not remove the solid from the original shipping vial if possible. Inject the

solvent directly into the vial through the septum (if available) or carefully pipette solvent down

the side of the open vial.

Dissolution: Allow the solid to dissolve without vigorous shaking (which creates aerosols).

Use a vortex mixer only if the vial is sealed.

Transfer: Use positive-displacement pipettes for transfer to avoid dripping high-concentration

organic solutions.

Part 5: Emergency Response & Decontamination
Spill Management (Dry Solid)

Evacuate: Clear the immediate area.
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Dampen: Do not dry sweep. Cover the spill with wet paper towels (soaked in 5% surfactant

solution) to prevent dust.

Collect: Scoop up the wet material and place it in a hazardous waste container labeled

"Cytotoxic/Carcinogenic."

Decontamination of Surfaces
Standard ethanol wiping is insufficient for PAHs; it merely spreads the lipophilic compound.

Protocol: Use a "Solvent-Surfactant-Solvent" cycle.

Wipe with Acetone (solubilizes the PAH).

Wipe with Alconox/Soap Water (emulsifies the residue).

Final rinse with Distilled Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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